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Core Introduction

LysoSensor™ Yellow/Blue DND-160, commonly referred to as PDMPO, is a fluorescent
acidotropic probe invaluable for the study of acidic organelles in live cells, such as lysosomes
and endosomes.[1][2][3] As a weak base, it freely permeates cell membranes and accumulates
in compartments with low internal pH through protonation.[2][3] This protonation event also
triggers a pH-dependent shift in its fluorescence, making it a powerful ratiometric indicator for
monitoring lysosomal pH dynamics. PDMPO exhibits dual-excitation and dual-emission
spectral peaks; in less acidic environments, it fluoresces blue, while in more acidic organelles,
the fluorescence shifts to yellow. This unique characteristic allows for the quantitative analysis
of lysosomal pH through ratio imaging.

Mechanism of Action

PDMPOQO's utility as a lysosomal pH probe is rooted in its chemical nature as a weak base. In

the neutral pH of the cytoplasm, PDMPO remains largely unprotonated and is freely permeable
to cellular membranes. Upon encountering the acidic lumen of lysosomes (typically pH 4.5-5.0),
the probe becomes protonated. This protonation not only traps PDMPO within the organelle but
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also alters its electronic structure, leading to a significant change in its fluorescence properties.
This pH-dependent fluorescence shift is the basis for its use in ratiometric pH measurements.
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Caption: Mechanism of LysoSensor™ PDMPO accumulation and fluorescence shift in a live

cell.

Quantitative Data

The spectral and physicochemical properties of LysoSensor™ PDMPO are summarized below.

This data is crucial for designing and executing experiments, as well as for data analysis.
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Property Value Reference(s)
Molecular Formula C20H22N403

Molecular Weight 366.41 g/mol

pKa ~4.2-45

Excitation (Neutral pH) ~329 nm

Emission (Neutral pH) ~440 nm (Blue)

Excitation (Acidic pH) ~384 nm

Emission (Acidic pH) ~540 nm (Yellow)

Solvent for Stock Anhydrous DMSO

Experimental Protocols

The following protocols provide a general guideline for using LysoSensor™ PDMPO to label
and analyze acidic organelles in live cells. Optimization may be required for specific cell types
and experimental conditions.

Stock Solution Preparation

e Prepare a 1 mM stock solution of LysoSensor™ PDMPO by dissolving the powder in
anhydrous DMSO.

 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C, protected from light. The stock solution is stable for at least three
months under these conditions.

Staining Protocol for Adherent Cells

o Culture adherent cells on sterile coverslips or in a glass-bottom dish to a confluence of 30-
60%.

e Prepare a working solution of LysoSensor™ PDMPO by diluting the 1 mM stock solution in
serum-free medium or a suitable buffer (e.g., PBS) to a final concentration of at least 1 uM.
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The optimal concentration may vary depending on the cell type and should be determined
empirically.

e Remove the culture medium from the cells and wash once with pre-warmed (37°C) medium
or buffer.

o Add the PDMPO working solution to the cells and incubate for 1-5 minutes at 37°C,
protected from light. Note: Longer incubation times can lead to an "alkalizing effect" on the
lysosomes.

* Remove the staining solution and wash the cells two to three times with pre-warmed medium
or buffer to remove any unbound dye.

e The cells are now ready for imaging under a fluorescence microscope.

Staining Protocol for Suspension Cells

e Harvest suspension cells by centrifugation at a low speed (e.g., 1000g for 5 minutes).

o Resuspend the cell pellet in pre-warmed (37°C) serum-free medium or buffer containing the
desired concentration of LysoSensor™ PDMPO (typically starting at 1 pM).

e Incubate the cells for 1-5 minutes at 37°C, protected from light.

o Centrifuge the cells again to pellet them and remove the supernatant containing the staining
solution.

o Wash the cell pellet by resuspending in fresh, pre-warmed medium or buffer and centrifuging
again. Repeat this wash step two to three times.

 After the final wash, resuspend the cells in fresh medium or buffer for analysis by
fluorescence microscopy or flow cytometry.
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Caption: General experimental workflow for staining live cells with LysoSensor™ PDMPO.

Applications in Cell Biology and Drug Development
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LysoSensor™ PDMPO is a versatile tool with numerous applications in fundamental cell
biology research and preclinical drug development.

» Monitoring Lysosomal pH: Its ratiometric nature allows for the precise measurement of
lysosomal pH and the detection of pH fluctuations in response to various stimuli or drug
treatments.

e Studying Lysosomal Storage Diseases: Functional defects in lysosomes are linked to a
group of genetic disorders known as lysosomal storage diseases (LSDs). PDMPO can be
used to investigate aberrations in lysosomal acidification associated with these diseases.

 Investigating Autophagy and Endocytosis: The endocytic and autophagic pathways converge
at the lysosome. PDMPO can be used to study the acidification of autolysosomes and the
trafficking of endocytosed material.

e Drug Development: Many therapeutic compounds can alter lysosomal function. PDMPO is a
valuable tool for screening compound libraries to identify drugs that impact lysosomal pH
and for elucidating the mechanism of action of lysosomotropic drugs.

Conclusion

LysoSensor™ PDMPO is a robust and reliable fluorescent probe for the study of lysosomal pH
in live cells. Its unique dual-emission properties enable ratiometric imaging, providing
guantitative insights into the dynamics of this critical organelle. The protocols and data
presented in this guide offer a comprehensive resource for researchers and scientists seeking
to employ this powerful tool in their studies of cellular function and disease.
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o To cite this document: BenchChem. [LysoSensor™ PDMPO: A Technical Guide for Cellular
Biology Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408016/docs#lysosensor-pdmpo-a-technical-
guide-for-cellular-biology-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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